inhibitors

  • Tylosin phosphate
    • CAS RN:
    • 1405-53-4
    • Molecular Formula:
    • C46H80NO21P
    • Molecular Weight:
    • 1014.1 g/mol
    Description
    Tylosin phosphate(Fradizine;  Tylocine;  Tylosin A) is a broad spectrum antibiotic against Gram-positive organisms and a limited range of Gram-negative organisms.
  • Xanomeline oxalate
    • CAS RN:
    • 141064-23-5
    • Molecular Formula:
    • C14H23N3OS • C2H2O4
    • Molecular Weight:
    • 371.5 g/mol
    Description
    Xanomeline(LY246708) is a selective M1 muscarinic receptor agonist.IC50 value:Target: M1 muscarinic receptorin vitro: Xanomeline had high affinity for muscarinic receptors in brain homogenates, but had substanti...
  • 5-(Hydroxy-oxo-oxoniumylidene-lambda6-sulfanyl)-4-[[3-[...
    • CAS RN:
    • 145-63-1
    • Molecular Formula:
    • C51H40N6O23S6
    • Molecular Weight:
    • 1297.3 g/mol
    Description
    Suramin is a polysulphonated naphthylurea with potential antineoplastic activity. Suramin blocks the binding of various growth factors, including insulin-like growth factor I (IGF-I), epidermal growth factor (EG...
  • Flavopiridol
    • CAS RN:
    • 146426-40-6
    • Molecular Formula:
    • C₂₁H₂₀ClNO₅
    • Molecular Weight:
    • 401.8 g/mol
    Description
    Alvocidib is the free base form of a synthetic N-methylpiperidinyl chlorophenyl flavone compound. As an inhibitor of cyclin-dependent kinase, alvocidib induces cell cycle arrest by preventing phosphorylation of ...
  • Y-33075 dihydrochloride
    • CAS RN:
    • 173897-44-4
    • Molecular Formula:
    • C16H18Cl2N4O
    • Molecular Weight:
    • 353.2 g/mol
    Description
    Y-33075 dihydrochloride(cas 173897-44-4), also known as Y-33075, is a potent and selective inhibitor of ROCK with IC50 value of 3.6nM. Y-39983 opposes ROCK-dependent phosphorylation of MYPT1 predominantly at ...
  • alpha-Amino-2'-chloro-5-(phosphonomethyl)(1,1'-biphenyl...
    • CAS RN:
    • 174575-17-8
    • Molecular Formula:
    • C16H17ClNO5P
    • Molecular Weight:
    • 369.73 g/mol
    Description
    SDZ 220-581 is a potent, competitive antagonist at the NMDA glutamate receptor subtype(pKi= 7.7).IC50 Value:Target: NMDA receptorin vitro: Wake-promoting doses of LSN2463359 and LSN2814617 attenuated deficits in...
  • CID 177285
    • CAS RN:
    • 174634-08-3
    • Molecular Formula:
    • C₂₀H₁₉N₃O₂
    • Molecular Weight:
    • 333.4 g/mol
    Description
    TAS-103(BMS-247615) is a dual inhibitor of topoisomerase-I (topo-I) and topoisomerase-II (topoII).IC50 value:Target: Topoisomerasein vitro: TAS-103 was effective in inhibiting in vitro proliferation of human SCL...
  • Milnacipran (1S-cis) hydrochloride
    • CAS RN:
    • 175131-60-9
    • Molecular Formula:
    • C15H23ClN2O
    • Molecular Weight:
    • 282.81 g/mol
    Description
    Levomilnacipran is a serotonin and norepinephrine reuptake inhibitor used to treat major depressive disorders. Levomilnacipran is an enantiomer of milnacipran, which is used to treat fibromyalgia. Levomilnacipra...
  • Vanitiolide
    • CAS RN:
    • 17692-71-6
    • Molecular Formula:
    • C12H15NO3S
    • Molecular Weight:
    • 253.32 g/mol
    Description
    Vanitiolide is a member of methoxybenzenes and a member of phenols.
  • CP-724714
    • CAS RN:
    • 537705-08-1
    • Molecular Formula:
    • C₂₇H₂₇N₅O₃
    • Molecular Weight:
    • 469.5 g/mol
    Description
    CP-724714 is a potent, selective inhibitor of HER2/ErbB2 with IC50 of 10 nM, >640-fold selectivity against EGFR, InsR, IRG-1R, PDGFR, VEGFR2, Abl, Src, c-Met etc in cell-free assays. Phase 2.CP-724,714 is marked...